Correction: Ni2+ chemistry in pathogens – a possible target for eradication
Dalton Transactions Pub Date: 2014-10-09 DOI: 10.1039/C4DT90161D
Abstract
Correction for ‘Ni2+ chemistry in pathogens – a possible target for eradication’ by Magdalena Rowinska-Zyrek et al., Dalton Trans., 2014, 43, 8976–8989.
Recommended Literature
- [1] First gold complex-catalysed selective hydrosilylation of organic compoundsStudies on Organosilicon Chemistry: no. 152. For no. 151, see K. Miura, K. Tamaki, T. Nakagawa and A. Hosomi, Angew. Chem., Int. Ed., 2000, in press.
- [2] An automated optofluidic biosensor platform combining interferometric sensors and injection moulded microfluidics†
- [3] Genome scanning inspired isolation of reedsmycins A–F, polyene-polyol macrolides from Streptomyces sp. CHQ-64†
- [4] Carbon nanotubes of oil fly ash as lubricant additives for different base oils and their tribology performance
- [5] Electrochemical and X-ray structural evidence of multiple molybdenum precursor candidates from a reported non-aqueous electrodeposition of molybdenum disulfide†
- [6] Chiral pyridylamino-ruthenium(ii) complexes: synthesis, structure and catalytic properties in Diels–Alder reactions†
- [7] Inside front cover
- [8] Reeling them in: Ph2PSiMe3 in the sequential formation of InP magic-sized clusters†
- [9] Rationally regulating the π-bridge of small molecule acceptors for efficient organic solar cells†
- [10] Back cover
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 62-76-0
-
3-(Trifluoromethyl)benzoic acid
CAS no.: 454-92-2
-
CAS no.: 2536-35-8
-
CAS no.: 503-74-2
-
CAS no.: 88-09-5
-
5-Fluoro-2-nitrobenzotrifluoride
CAS no.: 393-09-9
-
CAS no.: 3896-29-5
-
N-Allyl-2,2,2-trifluoroacetamide
CAS no.: 383-65-3
-
CAS no.: 75-58-1
-
CAS no.: 343-94-2